4-Fluorobutylazide
Description
Synthesis Analysis
Unfortunately, I could not find specific information on the synthesis of 4-Fluorobutylazide. Synthesis methods can vary widely depending on the specific structure and properties of the compound .Chemical Reactions Analysis
Chemical reactions involving a specific compound can be studied using various analytical techniques . Unfortunately, I could not find specific information on chemical reactions involving 4-Fluorobutylazide.Physical And Chemical Properties Analysis
Physical and chemical properties of a compound include characteristics such as color, density, hardness, melting and boiling points, and reactivity . Unfortunately, specific physical and chemical properties of 4-Fluorobutylazide are not available in my current sources.Scientific Research Applications
Synthesis of Various Heterocycles
Azides are used in the synthesis of various heterocycles . They can be used in both intermolecular and intramolecular reactions, under thermal, catalyzed, or noncatalyzed conditions . These reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
Synthesis of Five-Membered Rings with One Heteroatom
Organic azides have been used to synthesize various heterocycles of the five-member ring with one heteroatom, such as pyrroles .
Synthesis of Heterocycles with Two Heteroatoms
Azides are also involved in synthesizing heterocycles with two heteroatoms, such as pyrazole and isoxazole, oxazole, thiazole, oxazine, and pyrimidine .
Fluorescent Protein Research
Fluorescent proteins (FPs) have rich fluorescence spectra and photochemical properties that have promoted widespread biological research applications . Azides can be used in the development of switchable fluorescent probes, which have multiple potential biomedical applications .
Live-Cell Fluorescence Imaging
One of the applications of the switchable fluorescent probe is wash-free live-cell fluorescence imaging .
In Vivo Tissue Fluorescence Imaging
Another application of the switchable fluorescent probe is in vivo tissue fluorescence imaging .
properties
IUPAC Name |
1-azido-4-fluorobutane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8FN3/c5-3-1-2-4-7-8-6/h1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVZDOKNWDIGOII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCF)CN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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